Cas no 900010-71-1 (N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide)

• Product Name: N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide
• CAS No: 900010-71-1
• MF: C₁₇H₂₀ClN₅O₂S
• MW: 393.891000747681
• CID: 5493686
• Update Time: 2025-07-20

N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[2-(dimethylamino)ethyl]oxamide
• N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide

• Inchi： 1S/C17H20ClN5O2S/c1-22(2)7-6-19-16(24)17(25)20-15-13-9-26-10-14(13)21-23(15)12-5-3-4-11(18)8-12/h3-5,8H,6-7,9-10H2,1-2H3,(H,19,24)(H,20,25)
• InChI Key： OPFOLVRTFXVSHT-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NC1N(C2=CC=CC(Cl)=C2)N=C2CSCC2=1)=O

Additional information on N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide

Research Briefing on N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide (CAS: 900010-71-1)

This research briefing provides an in-depth analysis of the latest advancements related to the compound N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide (CAS: 900010-71-1), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous investigations, which are summarized herein.

Recent studies have focused on the synthesis and optimization of N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide, with particular emphasis on its pharmacological properties. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT), to predict its binding affinity and interaction mechanisms with target proteins. These simulations suggest that the compound exhibits promising activity against specific enzyme targets implicated in inflammatory and oncogenic pathways.

In vitro and in vivo experiments have further elucidated the compound's biological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide effectively inhibits the activity of protein kinase C (PKC) isoforms, which are critical regulators of cell signaling. The study reported an IC50 value in the low micromolar range, highlighting its potential as a lead compound for drug development.

Another key area of research involves the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable bioavailability and metabolic stability in preclinical models. These findings are crucial for advancing the compound into clinical trials, as they address potential challenges related to drug delivery and efficacy.

Despite these promising results, challenges remain. For example, the compound's solubility and selectivity require further optimization to minimize off-target effects. Recent efforts have explored structural modifications, such as the introduction of hydrophilic moieties, to enhance its physicochemical properties without compromising its biological activity.

In conclusion, N'-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide represents a compelling candidate for therapeutic development, with its multifaceted pharmacological profile and robust preclinical data. Continued research efforts are expected to refine its properties and accelerate its translation into clinical applications, offering new avenues for treating diseases such as cancer and chronic inflammation.